5-Methoxy-2-piperidin-1-ylbenzoic acid;hydrochloride
Description
5-Methoxy-2-piperidin-1-ylbenzoic acid;hydrochloride is a chemical compound with the molecular formula C13H17NO3 HCl and a molecular weight of 271.74 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of 5-Methoxy-2-piperidin-1-ylbenzoic acid;hydrochloride consists of a piperidine ring attached to a benzoic acid moiety via a methoxy group . The SMILES notation for this compound is COC1=C (C=C (C=C1)N2CCCCC2)C (=O)O.Cl .Scientific Research Applications
Proteomics Research
5-Methoxy-2-piperidin-1-ylbenzoic acid;hydrochloride is widely used in proteomics research. This compound can be utilized to study protein interactions, modifications, and functions. Its unique chemical structure allows it to act as a probe in various biochemical assays, helping researchers understand protein dynamics and interactions at a molecular level .
Pharmaceutical Testing
This compound is also employed in pharmaceutical testing, particularly in the development and validation of new drugs. It serves as a reference standard in high-quality pharmaceutical testing, ensuring the accuracy and reliability of experimental results. Researchers use it to test the efficacy and safety of new pharmaceutical compounds .
Chemical Synthesis
In the field of chemical synthesis, 5-Methoxy-2-piperidin-1-ylbenzoic acid;hydrochloride is used as an intermediate. Its unique properties make it a valuable building block in the synthesis of more complex molecules. This application is crucial for the development of new chemical entities and the optimization of synthetic pathways.
Biochemical Assays
The compound is frequently used in biochemical assays to study enzyme activities, receptor binding, and other biochemical processes. Its specific interactions with biological molecules make it an essential tool for elucidating the mechanisms of various biochemical pathways .
Neuroscience Research
In neuroscience, 5-Methoxy-2-piperidin-1-ylbenzoic acid;hydrochloride is used to investigate the function of neurotransmitter systems and neural receptors. It helps in understanding the molecular basis of neural signaling and can be used to develop new treatments for neurological disorders .
Toxicology Studies
The compound is also utilized in toxicology studies to assess the potential toxic effects of new chemical entities. By studying its interactions with biological systems, researchers can predict and mitigate adverse effects, ensuring the safety of new compounds before they are used in clinical settings.
These applications highlight the versatility and importance of 5-Methoxy-2-piperidin-1-ylbenzoic acid;hydrochloride in various fields of scientific research. If you need more detailed information on any specific application, feel free to ask!
Santa Cruz Biotechnology Biosynth Benchchem
properties
IUPAC Name |
5-methoxy-2-piperidin-1-ylbenzoic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO3.ClH/c1-17-10-5-6-12(11(9-10)13(15)16)14-7-3-2-4-8-14;/h5-6,9H,2-4,7-8H2,1H3,(H,15,16);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LQOXGTSPJWYQER-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)N2CCCCC2)C(=O)O.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.74 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methoxy-2-piperidin-1-ylbenzoic acid;hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Benzo[1,3]dioxol-5-yl-[4-(4-nitro-phenyl)-piperazin-1-yl]-methanone](/img/structure/B2843697.png)
![1-[(3-Chlorophenyl)methyl]-6-fluoro-3-(4-fluorophenyl)sulfonylquinolin-4-one](/img/structure/B2843698.png)
![2-[2-(1,3-Benzodioxol-5-yl)cyclopropyl]cyclopropane-1-carboxylic acid](/img/structure/B2843701.png)
![2-({1-[2-(diethylamino)-2-oxoethyl]-1H-indol-3-yl}thio)-N-propylacetamide](/img/structure/B2843705.png)
![4-(4-fluorobenzyl)-5-[1-(3-methoxybenzoyl)piperidin-4-yl]-2,4-dihydro-3H-1,2,4-triazol-3-one](/img/structure/B2843709.png)
![N-(2-methyl-5-nitrophenyl)-1-[(3-nitrophenyl)methyl]-6-oxopyridine-3-carboxamide](/img/structure/B2843710.png)
![4-[bis(2-cyanoethyl)sulfamoyl]-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide](/img/structure/B2843716.png)